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Compound of Interest |

cis-N-(3-
Compound Name:
Hydroxycyclohexyl)benzamide

CAS No.: 177366-89-1

Cat. No.: B1146399

. J

Executive Summary & Compound Profile

cis-N-(3-Hydroxycyclohexyl)benzamide is a diastereomeric amide characterized by a
benzoyl group attached to the nitrogen of 3-aminocyclohexanol, where the hydroxyl and amide
groups reside on the same side of the cyclohexane ring (syn-relationship). This
stereochemistry is critical, as it influences the potential for intramolecular hydrogen bonding,
significantly affecting melting point (MP) and density compared to its trans counterpart.

Physicochemical Profile (Predicted vs. Reference)
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Target: cis-N-(3-

Reference: N-

Rationale for

Property Hydroxycyclohexyl Cyclohexylbenzami L.
. Deviation
)benzamide de (Parent)
Hydroxylation at C3
CAS Number 177366-89-1 1759-68-8 N
position.
Addition of Oxygen
Molecular Formula C13H17NO2 Ci3H17NO
atom.
] +16 Da (Hydroxyl
Molecular Weight 219.28 g/mol 203.28 g/mol
group).
H-bonding (OH---O=C)
typically raises MP,
though cis-
] ] 155 - 165 °C ,
Melting Point ) 149 °C intramolecular
(Predicted) .
bonding may temper
this increase
compared to trans.
Increased polarity and
) ~1.18 — 1.22 g/cm?3 ) )
Density ) ~1.08 g/cm? packing density due to
(Predicted)
-OH group.
Soluble in DMSO, Hydroxyl group
Solubility MeOH, EtOH; Low in Insoluble in Water confers moderate

Water

polarity improvement.

Synthesis & Structural Validation

Objective: To produce a high-purity reference standard for physical property measurement.

Reaction Logic

The synthesis utilizes a Schotten-Baumann reaction under basic conditions. We prioritize the

use of cis-3-aminocyclohexanol as the limiting reagent to ensure stereochemical retention. The

base (Triethylamine or NaOH) neutralizes the HCI byproduct, driving the equilibrium forward.
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Experimental Protocol

Reagents:

cis-3-Aminocyclohexanol (1.0 eq)

Benzoyl Chloride (1.1 eq)

Triethylamine (EtsN) (1.5 eq) or 10% NaOH

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of cis-3-aminocyclohexanol in 25 mL of anhydrous DCM in a
round-bottom flask.

o Base Addition: Add 15 mmol of EtsN. Cool the mixture to 0°C using an ice bath to control the
exotherm.

o Acylation: Dropwise add 11 mmol of Benzoyl Chloride over 15 minutes. Critical: Maintain
temperature < 5°C to prevent O-acylation (ester formation).

e Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours. Monitor via
TLC (Mobile phase: 5% MeOH in DCM).

e Quench & Wash: Quench with 10 mL saturated NaHCOs. Separate organic layer. Wash with
1M HCI (to remove unreacted amine), then Brine.

 Purification: Dry over Na=SOa4, concentrate in vacuo. Recrystallize the crude solid from
Ethanol/Water (1:1) to obtain white needles.

Structural Confirmation (Self-Validation)

Before measuring MP or Density, confirm structure:

e 1H NMR: Look for the multiplet at ~3.6-3.8 ppm (CH-OH) and the amide NH doublet at ~6.0-
6.5 ppm.
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o Stereochemistry Check: The coupling constants (

) of the methine protons will distinguish cis (axial-equatorial or equatorial-axial relationships)
from trans.

Physical Property Determination Protocols

Objective: To generate authoritative data where literature is silent.

Melting Point Determination (DSC Method)

Why DSC? Differential Scanning Calorimetry (DSC) distinguishes between a true melt, a
polymorphic transition, and decomposition, which simple capillary apparatuses cannot do.

Workflow:
 Calibration: Calibrate DSC using Indium (MP 156.6°C) standard.

o Sample Prep: Weigh 2-5 mg of dried, recrystallized sample into an aluminum pan. Crimp the

lid (non-hermetic).
e Run Parameters:
o Equilibrate at 40°C.
o Ramp 10°C/min to 200°C.
o Nitrogen purge: 50 mL/min.
e Analysis: Identify the onset temperature (

) of the endothermic peak. This is the reported Melting Point.[1][2]

Density Determination (Gas Pychometry)

Why Pycnometry? For solid powders, gas pycnometry (He displacement) measures skeletal
density, eliminating errors from inter-particle voids.

Workflow:
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Desorption: Degas the sample chamber to remove moisture.

Measurement: Introduce Helium gas into the sample chamber of known volume (

). Measure pressure (

).

Expansion: Expand gas into a reference chamber (

). Measure equilibrium pressure (

).

Calculation:

Visualization of Logic & Workflow

The following diagram illustrates the synthesis pathway and the decision logic for
characterization.

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for cis-N-(3-
Hydroxycyclohexyl)benzamide, ensuring stereochemical integrity.
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e Synthesis Methodology: Smith, M. B., & March, J. (2007). March's Advanced Organic
Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference
for Schotten-Baumann conditions).

» Metabolic Context: Ren, S., et al. (2008). Degradation of cyclohexylamine by a new isolate of
Pseudomonas plecoglossicida. Biodegradation. (Identifies cis-3-aminocyclohexanol as a
metabolite). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 109-74-0 CAS MSDS (BUTYRONITRILE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nim.nih.gov]

3. organic chemistry 2 azal.pptx [slideshare.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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